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Compound of Interest

Compound Name: Neflamapimod

Cat. No.: B1684350 Get Quote

Mechanism of Action: Targeting the p38 MAPK
Pathway
Both Neflamapimod and SB203580 function by inhibiting the catalytic activity of p38 MAPK, a

key enzyme in a signaling cascade that responds to cellular stress and inflammatory cytokines.

[1][2][3] The p38 MAPK pathway is a central regulator of cellular responses, influencing the

production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and

Interleukin-1 beta (IL-1β).[3]

The pathway is typically activated by upstream kinases, MKK3 and MKK6, which phosphorylate

p38 MAPK on specific threonine and tyrosine residues (Thr180 and Tyr182).[2] Once activated,

p38 MAPK phosphorylates a variety of downstream targets, including other kinases like

MAPKAPK-2 and transcription factors such as ATF-2, leading to a cascade of cellular

responses.[2] SB203580 inhibits p38's catalytic activity by binding to its ATP-binding pocket,

but it does not prevent the phosphorylation of p38 by the upstream MKKs.[1][2]

Neflamapimod, a highly selective inhibitor, acts on the alpha isoform of p38 (p38α) to reverse

synaptic dysfunction and reduce neuroinflammation.[4][5]
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1. Preparation

2. Assay Execution (96-well plate)

3. Data Analysis

Prepare serial dilutions
of Inhibitor (in DMSO)

Add Inhibitor or
DMSO (control) to wells

Prepare p38α Enzyme
and Substrate (ATF-2)

Add p38α Enzyme
to wells

Prepare Kinase Assay Buffer
with coupling enzymes

Pre-incubate for 10 min
at 30°C

Initiate reaction with
ATP and Substrate

Monitor Absorbance
decrease at 340nm

Calculate initial
reaction rates

Plot dose-response curve

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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